Cas no 127842-64-2 ([3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride)

• Product Name: [3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride
• CAS No: 127842-64-2
• MF: C₉H₁₀ClF₄NO₂
• MW: 275.627815723419
• CID: 2625757
• PubChem ID: 14509276
• Update Time: 2025-04-21

[3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-Bis(difluoromethoxy)phenyl]methanamine--hydrogen chloride (1/1)
• [3,4-bis(difluoromethoxy)phenyl]methanamine hydrochloride
• 127842-64-2
• YMKBCILHWRYBMZ-UHFFFAOYSA-N
• SCHEMBL2282287
• DTXSID60561107
• [3,4-Bis(difluoromethoxy)phenyl]methanamine hydrochloride

• Inchi： 1S/C9H9F4NO2.ClH/c10-8(11)15-6-2-1-5(4-14)3-7(6)16-9(12)13;/h1-3,8-9H,4,14H2;1H
• InChI Key： YMKBCILHWRYBMZ-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1=C(C=CC(CN)=C1)OC(F)F)F

Computed Properties

• Exact Mass: 275.0336189Da
• Monoisotopic Mass: 275.0336189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų